Cas no 134023-77-1 (1-(1-Aminocyclohexyl)cyclohexan-1-ol)

• Product Name: 1-(1-Aminocyclohexyl)cyclohexan-1-ol
• CAS No: 134023-77-1
• MF: C₁₂H₂₃NO
• MW: 197.317123651505
• CID: 5701136
• PubChem ID: 15638573
• Update Time: 2025-10-29

1-(1-Aminocyclohexyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1644318
• 134023-77-1
• 1-(1-AMINOCYCLOHEXYL)CYCLOHEXAN-1-OL
• [1,1'-Bicyclohexyl]-1-ol, 1'-amino-
• 1-(1-Aminocyclohexyl)cyclohexan-1-ol

• Inchi： 1S/C12H23NO/c13-11(7-3-1-4-8-11)12(14)9-5-2-6-10-12/h14H,1-10,13H2
• InChI Key： WJOUVIGBIJSZNE-UHFFFAOYSA-N
• SMILES： OC1(CCCCC1)C1(CCCCC1)N

Computed Properties

• Exact Mass: 197.177964357g/mol
• Monoisotopic Mass: 197.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.049±0.06 g/cm3(Predicted)
• Boiling Point: 304.0±25.0 °C(Predicted)
• pka: 13.04±0.20(Predicted)

Additional information on 1-(1-Aminocyclohexyl)cyclohexan-1-ol

Professional Introduction to 1-(1-Aminocyclohexyl)cyclohexan-1-ol (CAS No. 134023-77-1)

1-(1-Aminocyclohexyl)cyclohexan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 134023-77-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a unique structural motif of a cyclohexyl backbone substituted with both an amine and a hydroxyl group, has garnered attention due to its potential applications in drug design and development. The presence of both functional groups imparts distinct chemical properties that make it a versatile intermediate in synthetic chemistry, as well as a candidate for further exploration in biological activity.

The compound’s structure consists of a cyclohexane ring substituted at the 1-position with an aminocyclohexyl group, while the 1-position of this same group carries a hydroxyl moiety. This bifunctional nature allows for diverse chemical modifications, enabling the synthesis of more complex molecules through strategies such as nucleophilic substitution, condensation reactions, or metal-catalyzed cross-coupling. Such versatility is highly valued in medicinal chemistry, where the ability to append additional functional groups can fine-tune pharmacokinetic and pharmacodynamic properties of potential therapeutic agents.

In recent years, there has been growing interest in the development of novel scaffolds that mimic natural products or biologically active molecules. The structure of 1-(1-Aminocyclohexyl)cyclohexan-1-ol presents an intriguing possibility for such applications. Its cyclic architecture provides stability, while the amine and hydroxyl groups offer opportunities for hydrogen bonding interactions—key considerations in drug-receptor binding affinity. Furthermore, the compound’s stereochemistry (specifically its chirality) could be exploited to develop enantiomerically pure derivatives with enhanced selectivity and reduced side effects.

One area where this compound shows promise is in the field of enzyme inhibition. The aminocyclohexyl moiety can serve as a mimic of natural substrates or transition states recognized by enzymes, while the hydroxyl group can participate in hydrogen bonding networks that stabilize enzyme-inhibitor complexes. For instance, researchers have explored analogs of this scaffold as inhibitors of cytochrome P450 enzymes, which play crucial roles in drug metabolism. Preliminary studies suggest that modifications to the cyclohexane ring or the amine group can modulate binding affinity and selectivity against specific isoforms.

Another emerging application lies in the realm of polymer chemistry and materials science. The bifunctional nature of 1-(1-Aminocyclohexyl)cyclohexan-1-ol allows it to serve as a monomer or cross-linking agent in the synthesis of polymers with tailored properties. For example, its ability to form hydrogen bonds could lead to materials with enhanced thermal stability or mechanical strength. Additionally, its solubility characteristics make it suitable for solution-based polymerization techniques, broadening its utility in industrial applications.

The synthesis of 1-(1-Aminocyclohexyl)cyclohexan-1-ol itself is an intriguing challenge that has been addressed through various methodologies. One common approach involves the reaction of cyclohexanone with ammonia or ammonium acetate under acidic conditions, followed by selective functionalization at the desired position. Alternatively, reductive amination strategies can be employed to introduce the amine group while preserving the hydroxyl functionality. These synthetic routes highlight the compound’s accessibility and feasibility for large-scale production if needed.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 1-(1-Aminocyclohexyl)cyclohexan-1-ol and biological targets. By leveraging high-throughput virtual screening techniques, researchers can rapidly identify derivatives with improved binding affinities or altered selectivity profiles. Such computational approaches are particularly valuable in reducing experimental trial-and-error and accelerating drug discovery pipelines.

The compound’s potential extends beyond traditional pharmaceutical applications into areas such as agrochemicals and specialty chemicals. Its structural features could be adapted for use as intermediates in synthesizing pesticides or herbicides that exhibit improved environmental profiles—such as enhanced biodegradability or reduced toxicity to non-target organisms. This aligns with broader trends toward sustainable chemistry practices where molecular design prioritizes ecological considerations alongside efficacy.

In conclusion, 1-(1-Aminocyclohexyl)cyclohexan-1-ol (CAS No. 134023-77-1) represents a promising candidate for further research and development across multiple domains including medicinal chemistry, enzyme inhibition, polymer science, and sustainable chemical manufacturing. Its unique structural features—combining both an amine and hydroxyl group on a cyclohexane backbone—offer unparalleled flexibility for synthetic manipulation while providing opportunities for biological activity through hydrogen bonding networks and stereochemical control.